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Compound of Interest

Methyl 3-
Compound Name:
aminocyclohexanecarboxylate

CAS No.: 87091-29-0

Cat. No.: B3194860

Get Quote

Executive Summary & Immediate Action Card

Methyl 3-aminocyclohexanecarboxylate (and its hydrochloride salt) is a bifunctional building
block used frequently in peptide mimetics and drug discovery. It presents specific hazards
related to its amine functionality (basicity/irritation) and ester group (hydrolysis sensitivity).

Critical Hazard Profile:

GHS Signal Word:WARNING

o Primary Hazards: Skin Irritation (H315), Serious Eye Irritation (H319), Specific Target Organ
Toxicity - Respiratory (H335).

+ Physical State: Typically supplied as a white to off-white solid (Hydrochloride salt) or a
viscous oil (Free base).

o Storage: Hygroscopic. Store at 2—8°C (or room temperature if desiccated) under inert

atmosphere (Argon/Nitrogen).
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Chemical Identification & Physical Properties[1][2]

Understanding the specific form you are handling is vital for PPE selection. The hydrochloride

salt is a dust hazard; the free base is a contact/vapor hazard.

Property Data Notes
) Methyl 3-
Chemical Name )
aminocyclohexanecarboxylate
CAS Number (Generic) 62456-15-9 Free Base

CAS Number (HCI Salt)

712313-64-9 (trans), 1821656-
07-8 (1R,3R)

Most common commercial

form

Molecular Formula

CsH1sNO:2 (Free Base) /
CsH1sNO2[1][2][3][41[5][6]
[7]-HCI

157.21 g/mol (Free Base) /

Molecular Weight
193.67 g/mol (HCI)
N Soluble in Water, Methanol, ] )
Solubility Hydrolyzes in water over time
DMSO
pKa ~10.5 (Amine) Basic character (Free base)

Risk Assessment & Hazard Mechanism
The Amine-Ester Dual Hazard[1]

e Amine Functionality: The primary amino group (-NH2) is basic. In free base form, it can

cause chemical burns or severe dermatitis. In salt form, it acts as a respiratory irritant if dust

is inhaled.

o Ester Functionality: The methyl ester (-COOMe) is susceptible to hydrolysis. Contact with

moisture releases methanol and the corresponding amino acid. While not immediately

dangerous, this degrades the reagent and alters stoichiometry.

Route of Exposure Analysis[1]
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« Inhalation: High risk during weighing of the HCI salt (fine dust). Causes coughing and upper
respiratory tract irritation.

» Skin Contact: Moderate risk. The free base penetrates skin more easily than the salt.

» Eye Contact: High risk. Solid particles or liquid splashes can cause mechanical damage and
chemical irritation (conjunctivitis).

Personal Protective Equipment (PPE) Matrix

This protocol moves beyond "standard PPE" to specific barrier materials based on permeation
resistance.

PPE Selection Logic Flowchart

Identify Chemical Form

Solid (HCI Salt)

Dust Hazard /" Incidental Contact

Gloves: Nitrile (Double)
Min Thickness: 0.11mm

Liquid (Free Base)

Respiratory: N95 or P100
(Particulate Filter)

Eye: Safety Glasses w/ Side Shields
(Standard Handling)

Respiratory: Half-mask w/ loves: Laminate (Silver Shield) Eye: Chemical Splash Goggles

Organic Vapor Cartridge (OV) or fhick Nitrile (>0.2mm) (If pouring/high dust)

Click to download full resolution via product page

Figure 1: Decision logic for selecting PPE based on the physical state of the reagent.

Detailed PPE Specifications
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Component Recommendation Technical Justification

Why: Amines can permeate
thin nitrile. Double gloving
o provides a "color indicator"
_ Double Nitrile (0.11mm + _ _
Hand Protection effect (if outer glove rips) and
0.11mm) ) ]
increases breakthrough time.
Avoid: Latex (poor resistance

to organic amines).

Why: The HCl salt is a fine
) powder; air currents can carry
Chemical Splash Goggles ) )
] o it behind standard glasses.
Eye Protection (Liquid) / Safety Glasses

Goggles are mandatory if
(Solid) 99 y

handling the liquid free base to

prevent corneal injury.

Why: Use when weighing
' >500mg outside a fume hood.
Respiratory N95 / P100 Mask ] o
The salt is an irritant to

mucous membranes.

Why: Standard protection.
) Ensure sleeves are tucked into
Body Protection Lab Coat (Cotton/Poly blend) ]
gloves (taped if necessary for

high-volume handling).

Operational Protocols: Handling & Synthesis
Weighing and Transfer (Solid HCI Salt)

The hydrochloride salt is prone to static charge, which causes "fly-away" powder.
 Static Control: Use an antistatic gun or ionizing blower inside the balance enclosure.

» Containment: Weigh inside a chemical fume hood. If the balance is outside, use a secondary
containment tray and wear an N95 mask.
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o Transfer: Use a wide-mouth funnel. Do not pour directly from the reagent bottle; use a
spatula to prevent dust clouds.

Reaction Setup (Free Base Generation)

Researchers often convert the stable HCI salt to the free base in situ.

e Protocol: Suspend HCI salt in solvent (e.g., DCM or DMF). Add organic base (TEA or DIPEA)
at 0°C.

o Safety Note: This reaction is exothermic. The release of the free amine increases the
volatility and odor. Perform strictly in a fume hood.

Storage Logistics[1]

e Hygroscopic Nature: The ester bond hydrolyzes in moist air.

» Best Practice: Store the bottle inside a secondary jar containing desiccant packets (Silica gel
or Drierite). Wrap the cap with Parafilm.

o Temperature: 2—8°C is optimal for long-term stability.

Emergency Response & Spill Management
Spill Response Workflow

Solid Spill:
Cover with wet paper towel
to prevent dust -> Scoop

1. Alert & Isolate 2. Assess State WS V?Itl? \I/(\/E:;ksaucrif:?\iine ar) 4. Disposal
(Evacuate immediate area) (Solid vs Liquid) g Seal in bag -> Haz Waste
- " then soap/water
Liquid Spill:
Absorb with Vermiculite

or Chem-Pad

Click to download full resolution via product page

Figure 2: Step-by-step spill response mechanism.

First Aid Measures

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3194860/docs?utm_src=pdf-body-img#technical-guide-safe-handling-logistics-for-methyl-3-aminocyclohexanecarboxylate-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3194860?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Eye Contact: Rinse immediately with water for 15 minutes.[6] Do not rub. The HCl salt is
abrasive and acidic.

o Skin Contact: Wash with soap and water.[7][8] If free base contacts skin, use a polyethylene
glycol (PEG) based cleanser if available, then water.

 Inhalation: Move to fresh air. If wheezing occurs, seek medical attention (potential
sensitization).

Disposal & Environmental Compliance

Do not dispose of amino esters down the drain. They are organic contaminants and potential

marine pollutants.

Waste Stream Description Protocol

Double-bag in clear
) Contaminated gloves, paper polyethylene bags. Label as
Solid Waste o ) )
towels, weighing boats. "Solid Chemical Waste -

Toxic/lrritant".

Segregate into "Non-
Halogenated Organic" or
) ) "Halogenated" (if DCM used).
o Reaction mixtures, mother o o
Liquid Waste ] Do not mix with oxidizers
liquors. o ) )
(Nitric acid, Peroxides) as
amines can form explosive N-

oxides or nitro compounds.

Zero discharge policy.[9] All
Aguatic Toxicit Acute toxicity to rinsate from glassware
quatic Toxicity o ) ]
fish/invertebrates. cleaning must be collected in

the waste carboy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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